dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate

• IUPAC Name: dipotassium;(E,4E)-4-(3,7-dimethyloctylidene)-3-methylpent-2-enedioate
• InChI: InChI=1S/C16H26O4.2K/c1-11(2)6-5-7-12(3)8-9-14(16(19)20)13(4)10-15(17)18;;/h9-12H,5-8H2,1-4H3,(H,17,18)(H,19,20);;/q;2*+1/p-2/b13-10+,14-9+
• InChI Key: XRJLAVMZOKSDJI-VUPNXQGBSA-L
• Canonical SMILES: CC(C)CCCC(C)CC=C(C(=CC(=O)[O-])C)C(=O)[O-].[K+].[K+]
• Isomeric SMILES: CC(C)CCCC(C)C/C=C(\C(=C\C(=O)[O-])\C)/C(=O)[O-].[K+].[K+]
• Molecular Formula: C16H24K2O4
• Molecular Weight: 358.56 g/mol

Description

Dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate is a chemical compound with the molecular formula C15H23O4K2. It is a potassium salt of the organic compound dimethyl malonate. This compound has gained significant attention in the field of scientific research due to its potential applications in various fields, including pharmaceuticals, materials science, and catalysis.

Mechanism of Action

The mechanism of action of dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate is not well understood. However, it is believed to act as a Lewis acid catalyst, which can activate various organic compounds and facilitate their reactions.
Biochemical and Physiological Effects:
Dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that it may have potential applications in the treatment of various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate is its high catalytic activity, which makes it suitable for use in various organic reactions. However, its limitations include its high cost and limited availability, which may hinder its widespread use in scientific research.

Future Directions

There are various potential future directions for the study of dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate. One of the significant areas of research is the development of novel catalysts based on this compound for use in organic synthesis. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
In conclusion, dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate is a chemical compound with significant potential applications in various fields of scientific research. Its high catalytic activity and potential for use in the synthesis of novel materials make it a promising compound for future research. However, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Scientific Research Applications

Dipotassium 4-(3,7-dimethyloctylidene)-3-methyl-2-pentenedioate has various potential applications in scientific research. One of the significant applications is in the field of catalysis, where it can act as a catalyst in various organic reactions. It has also been studied for its potential application in the synthesis of novel materials, including polymers and nanoparticles.